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Compound of Interest

Compound Name: 5-Iodo-2-methoxybenzyl alcohol

Cat. No.: B15092573

Get Quote

Executive Summary
Immediate Action Required: 5-Iodo-2-methoxybenzyl alcohol (CAS: 197916-95-3) must be

classified and disposed of as Halogenated Organic Waste.

Do NOT combine this compound with general non-halogenated organic solvents (e.g., Acetone,

Ethanol waste). The presence of the iodine atom requires specific high-temperature

incineration protocols to prevent equipment corrosion and environmental release. Segregate

immediately into approved halogenated waste containers.

Chemical Profile & Hazard Identification
To handle this compound safely, one must understand its dual-nature reactivity. It is not merely

an alcohol; it is an aryl iodide.

Chemical Structure Analysis:

Iodine Substituent (-I): The critical disposal driver. Organic iodides are thermally labile and

can release elemental iodine (

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15092573?utm_src=pdf-interest
https://www.benchchem.com/product/b15092573?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15092573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


) or hydrogen iodide (

) upon decomposition. This classifies the material as Halogenated.

Benzyl Alcohol Moiety (-CH₂OH): Susceptible to oxidation. Incompatible with strong

oxidizing agents (e.g., chromic acid, permanganates) and acid chlorides.

Methoxy Group (-OCH₃): Generally stable but adds electron density to the ring, potentially

increasing reactivity toward electrophiles.

Physical State: Typically a solid or viscous liquid (depending on purity and ambient

temperature).

Key Hazards:

H315/H319: Causes skin and serious eye irritation.[1][2]

Light Sensitivity: Organic iodides often degrade under UV light. Waste containers should

be opaque or amber.

Personal Protective Equipment (PPE) Matrix
Standard latex gloves are insufficient for halogenated organic handling due to potential

permeation.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Step-by-Step Disposal Protocol
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Phase 1: Waste Characterization & Segregation
The Golden Rule: If a waste stream contains >1,000 ppm (0.1%) halogens, the entire container

is classified as Halogenated Waste.

Identify the Matrix:

Pure Compound: If disposing of expired/degraded pure solid, place it in a separate solid

waste container labeled "Halogenated Solids."

Reaction Mixture: If the compound is dissolved in a solvent (e.g., Methanol, Ethyl Acetate),

the entire solution must now be treated as Halogenated Solvent Waste, even if the solvent

itself is non-halogenated.

Phase 2: Container Selection & Packaging
Select Container: Use HDPE (High-Density Polyethylene) or Amber Glass.

Expert Insight: Avoid metal containers. Over time, free iodine released from degradation

can corrode metal drums, leading to leaks.

Light Protection: If using clear glass, wrap the container in aluminum foil to prevent photo-

degradation of the iodine bond during storage.

Phase 3: Labeling & Storage
Labeling:

Must read: "HAZARDOUS WASTE - HALOGENATED ORGANIC."

List constituents: "5-Iodo-2-methoxybenzyl alcohol" (Do not use abbreviations like

"IMBA").

Check Hazard Boxes: [x] Toxic [x] Irritant.

Storage: Store in a cool, dry area away from oxidizers. Ensure the cap is tightly sealed to

prevent the escape of volatile organic compounds (VOCs).
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Waste Stream Workflow (Decision Logic)
The following diagram illustrates the critical decision-making process for segregating this

specific compound.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 1: Decision tree for segregating 5-Iodo-2-methoxybenzyl alcohol waste. Note that

even non-halogenated solvents become "Halogenated Waste" when this compound is added.

Regulatory Compliance & Emergency
Contingencies
Regulatory Framework (USA - RCRA)

Waste Code: While 5-Iodo-2-methoxybenzyl alcohol is not explicitly P- or U-listed, it falls

under Characteristic Waste if ignitable (D001) or simply as part of the Halogenated Solvent

stream (F-codes) if mixed with spent solvents like Methylene Chloride.

EPA Mandate: The separation of halogenated waste is mandated because incineration of

halogens requires scrubbers to capture acid gases (HCl, HI, HF). Burning halogenated

waste in non-halogenated incinerators is a violation of the Clean Air Act.

Spill Management
Minor Spill (< 10 g/mL):
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Isolate the area.

Solid: Sweep up carefully to avoid dust generation. Place in a jar labeled "Halogenated

Debris."

Liquid: Absorb with vermiculite or sand. Do NOT use paper towels as the primary

containment for large volumes if strong oxidizers are present.

Clean surface with soap and water; collect rinsate as hazardous waste.

References
Fisher Scientific. (2025). Safety Data Sheet: 2-Methoxybenzyl alcohol. Retrieved from

U.S. Environmental Protection Agency (EPA).Solvents in the Workplace: How to Determine if

They Are Hazardous Waste. Retrieved from

BLD Pharm.5-Iodo-2-methoxybenzyl alcohol Product Properties. Retrieved from

Global O-Ring.Chemical Compatibility Guide (Iodides/Halogens). Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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